Ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate
Overview
Description
Ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate is a chemical compound with the formula C13H9ClF3NO2 . It is a quinoline derivative, which are known to have various pharmacological applications .
Synthesis Analysis
An efficient method has been developed for the synthesis of 4-(trifluoromethyl)quinolinecarboxylates by the gold (I)-catalyzed reaction of 2′-amino-2,2,2-trifluoroacetophenones with 3-substituted alkyl propynoates . Ethyl 6-chloro-2-phenyl-4-(trifluoromethyl)quinoline-3-carboxylate was obtained from 44.8 mg of 1a and 41.8 mg of ethyl 3-phenylpropynoate (2a) .Molecular Structure Analysis
The linear structure formula for Ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate is C13H9ClF3NO2 . More detailed structural analysis may be found in specific scientific literature or databases .Chemical Reactions Analysis
Quinoline derivatives can undergo various chemical reactions. For instance, alkynes are convenient partners of 2′-amino-2,2,2-trifluoroacetophenones in the synthesis of 4-(trifluoromethyl)quinolines . More specific reactions involving Ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate would require further study .Physical And Chemical Properties Analysis
The molecular weight of Ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate is 303.67 . Other physical and chemical properties such as boiling point are not specified in the available resources .Scientific Research Applications
Agrochemical Applications
Trifluoromethylpyridines, which are structurally similar to Ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate, are widely used in the agrochemical industry . They are used in the protection of crops from pests . More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names .
Pharmaceutical Applications
Trifluoromethylpyridines and their derivatives are also used in the pharmaceutical industry . Five pharmaceutical products containing the trifluoromethylpyridine moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Veterinary Applications
In the veterinary field, two products containing the trifluoromethylpyridine moiety have been granted market approval . These compounds are used for various treatments in animals .
Synthesis of Fluorescent Chemosensors
4-(Trifluoromethyl)phenyl isocyanate, a compound similar to Ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate, has been used in the synthesis of fluorescent photoinduced electron transfer (PET) chemosensors . These chemosensors are used in various scientific research applications .
Synthesis of Anion Sensors
4-(Trifluoromethyl)phenyl isocyanate has also been used in the synthesis of 2-ethyl-6-[(4-trifluoromethylphenylcarbamoyl)hydrazino]-benzo[de]isoquinoline-1,3-dione, an amidourea-based sensor for anions . This compound can be used to detect the presence of anions in a sample .
Synthesis of Fluorinated Pyridines
Fluorinated pyridines, which are structurally similar to Ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate, have been synthesized for various applications . These include the local radiotherapy of cancer and other biologically active compounds .
Safety and Hazards
Specific safety and hazard information for Ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate is not provided in the available resources . General safety measures for handling similar compounds include avoiding ingestion and inhalation, avoiding dust formation, and not getting the compound in eyes, on skin, or on clothing .
Future Directions
The future directions for research on Ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate could include further exploration of its synthesis, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, more detailed safety and hazard analysis could be conducted. The potential applications of this compound in various fields such as medicine, synthetic organic chemistry, and industrial chemistry could also be explored .
Mechanism of Action
Target of Action
Ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate is a derivative of quinoline . Quinoline and its derivatives are known to have a wide range of therapeutic potential . .
Mode of Action
Quinoline derivatives have been reported to exhibit diverse biological activities . The trifluoromethyl group often enhances biological activity , suggesting that this compound may interact with its targets in a unique manner.
Biochemical Pathways
Quinoline derivatives are known to affect a variety of biochemical pathways
Result of Action
Quinoline derivatives are known to have antiseptic, antipyretic, and antiperiodic actions, and possess various pharmacological applications .
properties
IUPAC Name |
ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClF3NO2/c1-2-20-12(19)11-6-9(13(15,16)17)8-5-7(14)3-4-10(8)18-11/h3-6H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLUQDYXYTIQLLY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC2=C(C=C(C=C2)Cl)C(=C1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClF3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601155278 |
Source
|
| Record name | 2-Quinolinecarboxylic acid, 6-chloro-4-(trifluoromethyl)-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601155278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-chloro-4-(trifluoromethyl)quinoline-2-carboxylate | |
CAS RN |
1263386-32-8 |
Source
|
| Record name | 2-Quinolinecarboxylic acid, 6-chloro-4-(trifluoromethyl)-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1263386-32-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Quinolinecarboxylic acid, 6-chloro-4-(trifluoromethyl)-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601155278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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